1-(6-ethyl-2-methylpyrimidin-4-yl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid

• IUPAC Name: 1-(6-ethyl-2-methylpyrimidin-4-yl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid
• InChI: InChI=1S/C20H25N3O4/c1-4-15-13-18(22-14(2)21-15)23-11-9-20(10-12-23,19(24)25)27-17-8-6-5-7-16(17)26-3/h5-8,13H,4,9-12H2,1-3H3,(H,24,25)
• InChI Key: LRAUAUABRGOQPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3OC
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

This compound belongs to a class of chemical entities that often exhibit significant biological activities, prompting research into their synthesis, structure, and properties. The research on such compounds is driven by their potential applications in various fields, including medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, including condensation, cyclization, and nucleophilic substitution reactions. For instance, the synthesis of similar piperidine derivatives has been reported through methods involving acylation, sulfonation, and substitution starting from piperidin-4-ylmethanol, leading to intermediates key for further chemical modifications (Wang et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds in this category often features a piperidine core substituted with various functional groups, influencing their chemical behavior and biological activity. X-ray diffraction and DFT studies provide insights into their crystal and molecular structures, revealing the importance of substituents on the piperidine nitrogen and the role of intramolecular and intermolecular hydrogen bonds in determining conformation and stability (Richter et al., 2023).

Chemical Reactions and Properties

The chemical reactivity of such compounds involves interactions with nucleophiles and electrophiles, facilitated by the presence of reactive functional groups. Their chemical properties are shaped by the nature of these groups, leading to a wide range of possible reactions, including but not limited to, hydrogenation, halogenation, and coupling reactions.

Physical Properties Analysis

Physical properties, including melting point, boiling point, and solubility, are influenced by the molecular structure. The presence of functional groups like methoxy and carboxylic acid can affect these properties by altering intermolecular forces.

Chemical Properties Analysis

Chemical properties are closely related to the compound's reactivity and stability. For instance, the piperidine ring's susceptibility to nucleophilic attack and the potential for esterification or amidation of the carboxylic acid moiety are key chemical properties. Studies on similar compounds emphasize the role of substituents in determining acidity, basicity, and reactivity towards various chemical reagents.

For detailed information on the synthesis, structure, and chemical behavior of compounds closely related to “1-(6-ethyl-2-methylpyrimidin-4-yl)-4-(2-methoxyphenoxy)piperidine-4-carboxylic acid” , the following references are invaluable:

• (Wang et al., 2015)
• (Richter et al., 2023)